1H-Phenalen-1-one, 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl-
1H-Phenalen-1-one, 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl-
Funalenone is an organic tricyclic compound that is 1H-phenalen-1-one which is substituted by hydroxy groups at positions 3,4,7, and 9, by a methoxy group at position 2, and by a methyl group at position 6. It is a collagenase inhibitor produced by Aspergillus niger. It has a role as an EC 3.4.24.3 (microbial collagenase) inhibitor and an Aspergillus metabolite. It is an organic tricyclic compound, an enone and a member of phenols. It derives from a hydride of a phenalene.
Brand Name:
Vulcanchem
CAS No.:
259728-61-5
VCID:
VC0153764
InChI:
InChI=1S/C15H12O6/c1-5-3-6(16)10-12-9(5)7(17)4-8(18)11(12)14(20)15(21-2)13(10)19/h3-4,17-20H,1-2H3
SMILES:
CC1=CC(=O)C2=C(C(=C(C3=C2C1=C(C=C3O)O)O)OC)O
Molecular Formula:
C15H12O6
Molecular Weight:
288.25 g/mol
1H-Phenalen-1-one, 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl-
CAS No.: 259728-61-5
Reference Standards
VCID: VC0153764
Molecular Formula: C15H12O6
Molecular Weight: 288.25 g/mol
| CAS No. | 259728-61-5 |
|---|---|
| Product Name | 1H-Phenalen-1-one, 3,4,7,9-tetrahydroxy-2-methoxy-6-methyl- |
| Molecular Formula | C15H12O6 |
| Molecular Weight | 288.25 g/mol |
| IUPAC Name | 4,6,7,9-tetrahydroxy-8-methoxy-3-methylphenalen-1-one |
| Standard InChI | InChI=1S/C15H12O6/c1-5-3-6(16)10-12-9(5)7(17)4-8(18)11(12)14(20)15(21-2)13(10)19/h3-4,17-20H,1-2H3 |
| Standard InChIKey | LHEJVMYQRYQFKB-UHFFFAOYSA-N |
| SMILES | CC1=CC(=O)C2=C(C(=C(C3=C2C1=C(C=C3O)O)O)OC)O |
| Canonical SMILES | CC1=CC(=O)C2=C(C(=C(C3=C2C1=C(C=C3O)O)O)OC)O |
| Description | Funalenone is an organic tricyclic compound that is 1H-phenalen-1-one which is substituted by hydroxy groups at positions 3,4,7, and 9, by a methoxy group at position 2, and by a methyl group at position 6. It is a collagenase inhibitor produced by Aspergillus niger. It has a role as an EC 3.4.24.3 (microbial collagenase) inhibitor and an Aspergillus metabolite. It is an organic tricyclic compound, an enone and a member of phenols. It derives from a hydride of a phenalene. |
| PubChem Compound | 10334284 |
| Last Modified | Nov 11 2021 |
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